Cas no 82140-73-6 (2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid)
82140-73-6 structure
Product Name:2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid
CAS No:82140-73-6
MF:C9H8ClNO4
MW:229.617121696472
CID:882238
PubChem ID:277830
Update Time:2025-04-19
2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-methoxycarbonyl-6-methylpyridine-3-carboxylic acid
- DTXSID80298903
- 82140-73-6
- NSC-126863
- NSC126863
- 2-chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid
- 2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid
-
- Inchi: 1S/C9H8ClNO4/c1-4-3-5(9(14)15-2)6(8(12)13)7(10)11-4/h3H,1-2H3,(H,12,13)
- InChI Key: XEIPETREABYTTL-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C(C(=O)OC)=CC(C)=N1
Computed Properties
- Exact Mass: 229.0141854g/mol
- Monoisotopic Mass: 229.0141854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 76.5Ų
2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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